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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CBO-P11, a potent
antagonist of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), in tube formation
assays. This document outlines the mechanism of action, provides detailed experimental
protocols, and presents data in a structured format to facilitate the assessment of CBO-P11's
anti-angiogenic potential.

Introduction to CBO-P11

CBO-P11 is a synthetic peptide that acts as a competitive inhibitor of Vascular Endothelial
Growth Factor (VEGF) by binding to its primary receptor, VEGFR-2.[1][2] By blocking the
interaction between VEGF and VEGFR-2, CBO-P11 effectively inhibits downstream signaling
pathways that are crucial for angiogenesis, the physiological process through which new blood
vessels form from pre-existing ones.[1] This inhibitory action makes CBO-P11 a valuable tool
for studying angiogenesis and a potential candidate for therapeutic strategies aimed at
controlling pathological neovascularization, such as in tumor growth and metastasis.
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Mechanism of Action: Inhibition of VEGFR-2
Signaling

Angiogenesis is a complex process orchestrated by a variety of signaling molecules, with the
VEGF/VEGFR-2 pathway playing a central role. The binding of VEGF-A to VEGFR-2 on
endothelial cells triggers receptor dimerization and autophosphorylation of specific tyrosine
residues in the cytoplasmic domain. This activation initiates a cascade of downstream signaling

events that promote endothelial cell proliferation, migration, survival, and ultimately, the
formation of new blood vessels.

CBO-P11 exerts its anti-angiogenic effects by directly competing with VEGF for binding to
VEGFR-2, thereby preventing the activation of these critical downstream pathways.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the inhibitory action of
CBO-P11.
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Caption: VEGFR-2 signaling pathway and CBO-P11's point of inhibition.

Quantitative Data on CBO-P11 Activity

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12387859/docs?utm_src=pdf-body#application-notes-and-protocols-for-c-p11-in-tube-formation-assays
https://www.benchchem.com/product/b12387859/docs?utm_src=pdf-body#application-notes-and-protocols-for-c-p11-in-tube-formation-assays
https://www.benchchem.com/product/b12387859/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-c-p11-in-tube-formation-assays
https://www.benchchem.com/product/b12387859/docs?utm_src=pdf-body#application-notes-and-protocols-for-c-p11-in-tube-formation-assays
https://www.benchchem.com/product/b12387859/docs?utm_src=pdf-body#application-notes-and-protocols-for-c-p11-in-tube-formation-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The inhibitory effects of CBO-P11 on key endothelial cell functions have been quantified,
providing essential data for experimental design.

Table 1: Inhibitory Concentration (IC50) of CBO-P11 on Endothelial Cell Functions

Parameter IC50 Value Cell Type

VEGF Binding to VEGFR-1 700 nM Not Specified
VEGF Binding to VEGFR-2 1.3 uM Not Specified
Cell Proliferation 5.8 uM Not Specified
Cell Migration 8.2 uM Not Specified

Data presented in this table is based on available product information. Specific cell types and
experimental conditions may influence the observed IC50 values.

Table 2: Exemplary Quantitative Data of CBO-P11 in a Tube Formation Assay

The following table provides an example of how to present quantitative data from a tube
formation assay with CBO-P11. These are representative data and will vary based on
experimental conditions.

| Treatment | Total Tube Length (um) | Number of Branch Points | Number of Meshes | |---|---]---
| | Vehicle Control (0.1% DMSO) | 4500+ 350 |45+5|30+4 || CBO-P11 (1 uM) | 3200 £ 280
|32+4]|21+3||CBO-P11 (5 uM) | 1800 +210 |15+ 3|10+ 2 || CBO-P11 (10 uM) | 800 +
150 |5+2|2+1|| Positive Control (e.g., Suramin) | 950 +120|6+2 |3+ 1|

Data are presented as mean + standard deviation.

Experimental Protocol: Tube Formation Assay

This protocol provides a detailed methodology for assessing the anti-angiogenic effects of
CBO-P11 using an in vitro tube formation assay with Human Umbilical Vein Endothelial Cells
(HUVECS).

Materials:
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e Human Umbilical Vein Endothelial Cells (HUVECS)

e Endothelial Cell Growth Medium (e.g., EGM-2)

o Basement Membrane Extract (BME), such as Matrigel®

e CBO-P11 (lyophilized powder)

o Sterile, nuclease-free water or appropriate solvent for CBO-P11 reconstitution

e 96-well tissue culture plates

o Pipettes and sterile tips

e Incubator (37°C, 5% CO2)

 Inverted microscope with a camera

Image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin)

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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